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Compound of Interest

Compound Name: hemi-Oxanthromicin A

Cat. No.: B3025713 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of hemi-Oxanthromicin A, a polyketide

natural product. The information is curated for researchers, scientists, and drug development

professionals interested in novel bioactive compounds. This document outlines its chemical

properties, biological activity, and the experimental protocols for its study.

Core Compound Identification
Hemi-Oxanthromicin A is a polyketide that has been isolated from Streptomyces species. Its

fundamental chemical identifiers are summarized below.

Identifier Value

CAS Number 91161-78-3

Molecular Formula C18H16O6

Biological Activity and Mechanism of Action
Hemi-Oxanthromicin A is part of a class of rare Streptomyces polyketides that have been

identified as modulators of K-Ras localization.[1][2][3] Oncogenic K-Ras is a critical driver in

many cancers, and its localization to the plasma membrane is essential for its activity.[3] While

specific quantitative data for hemi-Oxanthromicin A's activity in K-Ras mislocalization assays

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3025713?utm_src=pdf-interest
https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00745j
https://pubmed.ncbi.nlm.nih.gov/24875924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5644991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5644991/
https://www.benchchem.com/product/b3025713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is not detailed in the primary literature, related synthetic analogs have demonstrated potent

activity.

Quantitative Data for Related Analogs:

Compound Activity IC50 Cell Line

Oxanthroquinone

ethyl ester

Mislocalization of

oncogenic mutant K-

Ras

4.6 µM MDCK

3-O-methyl-

oxanthroquinone ethyl

ester

Mislocalization of

oncogenic mutant K-

Ras

1.2 µM MDCK

(±)-spiro-

oxanthromicin A

Potentiation of

staurosporine's K-Ras

inhibitory activity

- MDCK

Data sourced from Salim, A.A., et al. (2014).[1]

The proposed mechanism of action for this class of compounds involves the disruption of K-

Ras trafficking to or anchoring at the plasma membrane, thereby inhibiting its downstream

signaling pathways that are crucial for cancer cell proliferation and survival.

Experimental Protocols
The isolation and characterization of hemi-Oxanthromicin A and its related compounds

involve a series of detailed experimental procedures.

Isolation of (±)-hemi-oxanthromicins A/B
Chemical investigation of a soil-derived Streptomyces sp. led to the isolation of these novel

polyketides. The general workflow for isolation from a microbial source is as follows:
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Fermentation and Extraction

Chromatographic Separation

Isolation and Identification

Large-scale fermentation of Streptomyces sp.

Solvent extraction of culture broth and mycelium

Crude Extract

Initial fractionation (e.g., VLC, MPLC)

High-Performance Liquid Chromatography (HPLC)

Isolation of pure (±)-hemi-oxanthromicins A/B

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation of hemi-Oxanthromicins.

Structure Elucidation
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The molecular structures of the isolated compounds were determined through comprehensive

spectroscopic analysis. This typically includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMBC,

HSQC) NMR experiments to determine the chemical structure and connectivity of atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry to determine the elemental

composition and confirm the molecular weight.

Signaling Pathway and Logical Relationships
The primary biological activity of this class of polyketides is the modulation of K-Ras

localization. The following diagram illustrates the logical relationship of this mechanism of

action.
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Caption: Inhibition of K-Ras signaling by hemi-Oxanthromicin A analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hemi-Oxanthromicin A: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025713#hemi-oxanthromicin-a-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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